Cas no 4424-25-3 (Benzoic acid, 5-methyl-2-(1-methylethyl)-)

• Product Name: Benzoic acid, 5-methyl-2-(1-methylethyl)-
• CAS No: 4424-25-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1518346
• PubChem ID: 21226234
• Update Time: 2025-04-21

Benzoic acid, 5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methyl-2-(1-methylethyl)-
• 2-ISOPROPYL-5-METHYLBENZOIC ACID
• 2-Isopropyl-5-methyl-benzoic acid
• EN300-3040019
• SCHEMBL10172892
• 4424-25-3
• AKOS017514812
• E79803
• GS2874
• 2-isopropyl-5-methylbenzoicacid
• 5-methyl-2-(propan-2-yl)benzoic acid
• A847940
• 5-methyl-2-propan-2-ylbenzoic acid
• BS-45595
• Z1251357644
• DB-314116

• Inchi： 1S/C11H14O2/c1-7(2)9-5-4-8(3)6-10(9)11(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： QBKDXLCGQACZKB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids